Cas no 857061-43-9 (3-chloro-2-(trifluoromethyl)benzoic acid)

• Product Name: 3-chloro-2-(trifluoromethyl)benzoic acid
• CAS No: 857061-43-9
• MF: C₈H₄ClF₃O₂
• MW: 224.564372062683
• MDL: MFCD14155635
• CID: 1119208
• PubChem ID: 11658637
• Update Time: 2025-04-20

3-chloro-2-(trifluoromethyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-CHLORO-2-TRIFLUOROMETHYLbenzOIC ACID
• 3-chloro-2-(trifluoromethyl)benzoic acid
• C90768
• CS-0236683
• FS-6573
• A929644
• DTXSID40470162
• 857061-43-9
• SCHEMBL3270458
• EN300-1722649
• FT-0728790
• Z1741972549
• AKOS024263337
• 3-Chloro-2-trifluoromethylbenzoicacid
• Benzoic acid, 3-chloro-2-(trifluoromethyl)-
• DB-105446

• MDL： MFCD14155635
• Inchi： 1S/C8H4ClF3O2/c9-5-3-1-2-4(7(13)14)6(5)8(10,11)12/h1-3H,(H,13,14)
• InChI Key： DAVGYAZXHZUVIQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)O)=C1C(F)(F)F

Computed Properties

• Exact Mass: 223.9851915g/mol
• Monoisotopic Mass: 223.9851915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes